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Compound of Interest

Compound Name: 3-Bromophthalide

Cat. No.: B1266435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Bromophthalide is a versatile synthetic intermediate with significant applications in the

pharmaceutical and fine chemical industries. This technical guide provides a comprehensive

overview of its chemical properties, structural features, and reactivity. Detailed experimental

protocols for its synthesis are presented, along with a summary of its known biological

activities. This document aims to serve as a valuable resource for researchers and

professionals engaged in organic synthesis and drug discovery.

Chemical Properties and Structure
3-Bromophthalide, also known as 3-bromo-1(3H)-isobenzofuranone, is a white to off-white

crystalline solid.[1] Its fundamental chemical and physical properties are summarized in the

table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₈H₅BrO₂ [2]

Molecular Weight 213.03 g/mol [2]

Melting Point
74-80 °C (crude), 78-80 °C

(recrystallized)
[3]

Boiling Point 138 °C / 3 mmHg [4]

Appearance
White to off-white crystalline

powder
[1]

Solubility

Soluble in organic solvents

such as chloroform, ethanol,

and acetone.

[1]

SMILES O=C1OC(Br)c2ccccc12

InChI
InChI=1S/C8H5BrO2/c9-7-5-3-

1-2-4-6(5)8(10)11-7/h1-4,7H
[5]

Spectroscopic Data
While a comprehensive public database of the FT-IR and mass spectra for 3-Bromophthalide
is not readily available, data for related compounds and key spectral features can be inferred.

¹H NMR (CDCl₃): The proton NMR spectrum is expected to show signals for the aromatic

protons and a characteristic singlet for the proton at the 3-position.

¹³C NMR (CDCl₃): The carbon NMR spectrum will display signals for the carbonyl carbon, the

carbon bearing the bromine atom, and the aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum of 3-Bromophthalide would prominently

feature a strong absorption band characteristic of the lactone carbonyl group (C=O stretch),

typically in the range of 1760-1780 cm⁻¹. Aromatic C-H and C=C stretching vibrations would

also be present.[6]
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Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and a

characteristic isotopic pattern due to the presence of the bromine atom.

Synthesis of 3-Bromophthalide
The most common and well-documented method for the synthesis of 3-Bromophthalide is the

radical bromination of phthalide using N-bromosuccinimide (NBS) as the brominating agent.

Experimental Protocol: Bromination of Phthalide with N-
Bromosuccinimide
This protocol is adapted from established literature procedures.[3][7]

Materials:

Phthalide

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄), dry

Benzoyl peroxide or AIBN (α,α'-azobisisobutyronitrile) (initiator)

Cyclohexane (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

phthalide (1.0 equivalent) in dry carbon tetrachloride.

Add N-bromosuccinimide (1.0-1.1 equivalents) and a catalytic amount of benzoyl peroxide or

AIBN to the flask.

Heat the reaction mixture to reflux and maintain for 3-4 hours. The reaction can be monitored

by TLC. The completion of the reaction is indicated by the disappearance of the denser NBS

from the bottom of the flask and the appearance of the less dense succinimide at the

surface.[3][8]
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After the reaction is complete, cool the mixture to room temperature and filter to remove the

succinimide.

Concentrate the filtrate under reduced pressure to obtain the crude 3-Bromophthalide.

Recrystallize the crude product from cyclohexane to yield pure 3-Bromophthalide as

colorless plates.[3]

Chemical Reactivity
3-Bromophthalide is a reactive molecule, primarily due to the presence of the labile bromine

atom at the 3-position and the electrophilic carbonyl group of the lactone ring.

Hydrolysis
Upon treatment with water, especially under basic conditions, 3-Bromophthalide undergoes

hydrolysis to form phthalaldehydic acid.[3][5] This reaction involves the opening of the lactone

ring.

Nucleophilic Substitution
The bromine atom at the 3-position is a good leaving group and can be readily displaced by

various nucleophiles. This reactivity allows for the introduction of a wide range of functional

groups at this position, making 3-Bromophthalide a valuable precursor for the synthesis of

more complex molecules.[9]

Grignard Reactions
3-Bromophthalide reacts with Grignard reagents, which act as strong nucleophiles. The

reaction typically proceeds with the opening of the lactone ring followed by the addition of the

Grignard reagent to the carbonyl group. This reaction is a key step in the synthesis of various

pharmaceutical compounds.[10]

Applications in Drug Development
3-Bromophthalide is a key intermediate in the synthesis of several pharmaceutical agents.
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Antidepressants: It is a crucial starting material in the synthesis of citalopram, a selective

serotonin reuptake inhibitor (SSRI).

Antibiotics: It is used in the preparation of talampicillin, a β-lactam antibiotic.[5]

Other Potential Applications: Research has indicated that 3-Bromophthalide and its

derivatives may possess anti-tumor, anti-inflammatory, and anti-viral properties.[1] The

proposed anti-tumor activity is suggested to be through the induction of apoptosis.[1]
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Caption: Radical bromination of phthalide to synthesize 3-Bromophthalide.

Reactivity of 3-Bromophthalide
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Caption: Key chemical reactions of 3-Bromophthalide.

Safety Precautions
3-Bromophthalide is an irritant and should be handled with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted

in a well-ventilated fume hood.

Conclusion
3-Bromophthalide is a valuable and reactive building block in organic synthesis. Its well-

defined chemical properties and versatile reactivity make it an important intermediate in the

production of a range of fine chemicals and pharmaceuticals. This guide provides essential

technical information to support the effective and safe use of 3-Bromophthalide in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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